4-Bromohexanoic acid

• CAS: 61222-82-0
• Molecular Formula: C6H11BrO2
• Molecular Weight: 195.05 g/mol
• SMILES: CCC(CCC(=O)O)Br
• InChI: InChI=1S/C6H11BrO2/c1-2-5(7)3-4-6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChIKey: HKDXJLWAEYTBOQ-UHFFFAOYSA-N

4-Bromohexanoic Acid: Chemical Profile & Class Positioning

4-Bromohexanoic acid (CAS 61222-82-0) is an organic compound classified as a bromoalkanoic acid, featuring a six-carbon backbone with a bromine atom attached to the fourth carbon . It belongs to the class of organobromine compounds and serves as a versatile intermediate in organic synthesis . Key physicochemical parameters include a molecular weight of 195.05 g/mol, a computed LogP of 2.0247, and a topological polar surface area (PSA) of 37.30 Ų, which are critical for predicting its behavior in various reaction and biological systems .

1

Intermediate for synthetic routes requiring mid-chain bromine substitution.

Regiochemical position may influence downstream reaction selectivity.

2

Analytical reference for isomeric mixture studies (4-/5-bromohexanoic acid).

Co-produced isomer ratio can serve as a synthesis fingerprint.

3

Building block for macrocyclization or polymerization research.

Internal bromine position may offer distinct lactone/oligomer tuning.

4-Bromohexanoic Acid: Isomeric Purity Dictates Outcomes

The substitution of 4-bromohexanoic acid with its positional isomers (e.g., 2-bromo, 5-bromo, or 6-bromohexanoic acid) is scientifically untenable without rigorous revalidation. The position of the bromine atom along the C6 chain dictates not only the compound's steric and electronic properties but also its specific reactivity and ultimate application outcome [1]. For instance, the internal bromine at C-4 creates a distinct balance between inductive electron-withdrawing effects and steric hindrance, favoring different intramolecular interactions or rearrangements compared to the terminal bromine in 6-bromohexanoic acid or the alpha-position in 2-bromohexanoic acid . These regiochemical differences translate directly into divergent synthetic pathways and product profiles, meaning generic substitution risks failed syntheses or the generation of off-target products [2].

Positional Isomers Replacing 4-bromo with 2-, 5-, or 6-bromohexanoic acid may shift reaction pathways and product profiles; reactivity and steric effects differ with bromine position.

Synthetic Entry Isomers derived from different precursors (γ-caprolactone vs. HVZ reaction) may limit direct route transfer without revalidation.

Polymerization Behavior Terminal (6-bromo) or alpha (2-bromo) isomers may favor oligomerization or different cyclization patterns; class-level evidence suggests intermediate tuning possible only with internal bromine.

• [1] Granata, A., & Perlin, A. S. (1993). Formation of isomeric monohalo-n-alkanoic acids in the reactions of γ- and δ-n-alkanolactones with hydrogen halides. Canadian Journal of Chemistry, 71(6), 864-871. View Source
• [2] Polymer, Vol.37, No.22, 5059-5067, 1996. Reactions of Polymer-Supported Omega-Bromoalkylcarboxylates - Formation of Lactones Versus Oligomerization. View Source

4-Bromohexanoic Acid: Differentiation vs. Isomers

Lactone Ring-Opening Product Distribution

4-Bromohexanoic acid and its 5-isomer are co-produced in a defined, quantifiable ratio during the acid-catalyzed ring-opening of γ-caprolactone. This establishes a unique synthesis fingerprint and a practical basis for selection or analytical benchmarking. In an 18-hour reaction with HBr, γ-caprolactone is converted into a 1:3 mixture of 4- and 5-bromohexanoic acids [1]. This demonstrates that the 4-bromo isomer is a significant, but distinct, reaction product, differentiating it from the 2- and 6-bromo isomers which are not formed via this specific route.

Isomer Ratio

Head-to-head

1:3 mixture (4-bromo : 5-bromo) from γ-caprolactone/HBr; 2- and 6-isomers not formed.

Defines a synthesis-specific entry and analytical marker.

Conditions: 48% HBr, 18 h reaction.

Evidence Dimension	Isomer Ratio (Product Distribution)
Target Compound Data	Part of a 1:3 mixture (4-bromo : 5-bromo)
Comparator Or Baseline	5-Bromohexanoic acid (co-product); 2-Bromo and 6-Bromohexanoic acids (not formed in this reaction)
Quantified Difference	Ratio of 1:3 (4-bromo to 5-bromo); 0% formation of 2- or 6-isomers
Conditions	Reaction of γ-caprolactone with 48% HBr for 18 hours [1]

Why This Matters

This defined isomer ratio provides a specific synthetic entry point and analytical marker for 4-bromohexanoic acid, distinguishing it from other isomers that require entirely different synthetic strategies.

• [1] Granata, A., & Perlin, A. S. (1993). Formation of isomeric monohalo-n-alkanoic acids in the reactions of γ- and δ-n-alkanolactones with hydrogen halides. Canadian Journal of Chemistry, 71(6), 864-871. View Source

Internal vs. Terminal Bromine in Polymerization

The position of the bromine atom on a linear alkanoic acid chain critically determines whether a compound favors intramolecular cyclization (lactone formation) or intermolecular oligomerization. While direct data for C6 4-bromohexanoic acid is inferred from class behavior, studies on polymer-supported ω-bromoalkylcarboxylates show a clear pattern: shorter, more constrained chains (4-bromobutyric acid, 5-bromopentanoic acid) yield lactones in high yield, whereas longer, more flexible chains like 6-bromohexanoic acid yield mainly oligomers [1]. By analogy, the internal C-4 bromine in 4-bromohexanoic acid imparts a degree of steric constraint and chain flexibility intermediate between these extremes, suggesting a unique potential to tune the lactone/oligomer product distribution, a behavior distinct from both terminal and alpha-bromo isomers.

Polymerization Tendency

Class-level

Internal C-4 bromine predicted to allow tuning of lactone vs. oligomer formation, distinct from terminal and alpha isomers.

Supports macrocyclization research fit; data to verify.

Inferred from polymer-supported ω-bromoalkylcarboxylate studies.

Evidence Dimension	Intramolecular vs. Intermolecular Reaction Outcome
Target Compound Data	Predicted intermediate behavior: potential for both lactone and oligomer formation depending on conditions.
Comparator Or Baseline	4-Bromobutyric acid (yields lactones); 6-Bromohexanoic acid (yields oligomers); 2-Bromohexanoic acid (different reactivity due to alpha-position).
Quantified Difference	4-Bromobutyric acid: >90% lactone yield (inferred from 'high yield') [1]. 6-Bromohexanoic acid: primarily oligomers [1].
Conditions	Reaction with bicarbonate forms of anion-exchange resins [1]

Why This Matters

This class-level inference highlights a key differentiator for procurement: 4-bromohexanoic acid offers a unique reactivity profile for tuning macrocyclization versus polymerization, a parameter not accessible with its terminal or alpha-substituted isomers.

• [1] Polymer, Vol.37, No.22, 5059-5067, 1996. Reactions of Polymer-Supported Omega-Bromoalkylcarboxylates - Formation of Lactones Versus Oligomerization. View Source

Lipophilicity (LogP) Profile vs. Isomers

The computed partition coefficient (LogP) provides a key differentiator for applications involving membrane permeability or extraction. 4-Bromohexanoic acid has a computed LogP of 2.0247 . While experimental LogP data for all positional isomers are not directly comparable from a single study, the computed value establishes a baseline. For reference, 2-bromohexanoic acid is a liquid at room temperature with a density of 1.37 g/mL, indicating different intermolecular interactions . The distinct LogP of the 4-bromo isomer, a consequence of its internal bromine position, suggests a unique hydrophobic/hydrophilic balance that will influence its partitioning in biphasic systems, chromatography, and biological assays relative to its more polar (e.g., 2-bromo) or more symmetrical (e.g., 6-bromo) analogs.

Lipophilicity

Data to verify

Computed LogP 2.0247

Provides a baseline for partitioning behavior in assays.

Experimental validation across isomers recommended.

Evidence Dimension	Lipophilicity
Target Compound Data	LogP = 2.0247 (computed)
Comparator Or Baseline	2-Bromohexanoic acid (density 1.37 g/mL, liquid form)
Quantified Difference	LogP difference not directly quantified across all isomers, but distinct physicochemical profiles are evident.
Conditions	Standard computational prediction (method not specified)

Why This Matters

This LogP value provides a quantitative parameter for predicting behavior in extraction, purification, and biological assays, aiding in the selection of the appropriate bromohexanoic acid isomer for a specific experimental design.

Synthetic Routes: Ring-Opening vs. Bromination

The synthesis of 4-bromohexanoic acid via the ring-opening of γ-caprolactone with HBr is a regioselective route that yields a specific mixture of 4- and 5-bromo isomers [1]. This is in stark contrast to the synthesis of 2-bromohexanoic acid, which is typically prepared via the Hell-Volhard-Zelinsky (HVZ) reaction on hexanoic acid, leading to alpha-bromination [2], or the synthesis of 6-bromohexanoic acid, which can be prepared from ε-caprolactone or by other terminal-functionalization methods . The choice of synthetic route is a direct consequence of the desired bromine position, and this inherent difference in accessible precursors and reaction conditions is a fundamental factor in sourcing and cost. Procuring the correct isomer ensures the researcher is working with the intended, and often only, viable intermediate for a given synthetic plan.

Synthetic Route

Method context

γ-Caprolactone ring-opening with HBr yields 4-/5-isomer mixture; 2-bromo via HVZ, 6-bromo via ε-caprolactone.

Route selection is position-dependent; isomers not interchangeable.

Source-specific review required for scaling.

Evidence Dimension	Primary Synthetic Route
Target Compound Data	Ring-opening of γ-caprolactone with HBr (yields mixture with 5-isomer) [1]
Comparator Or Baseline	2-Bromohexanoic acid: HVZ reaction on hexanoic acid [2]. 6-Bromohexanoic acid: ε-caprolactone ring-opening or other terminal bromination .
Quantified Difference	N/A - qualitative difference in accessible precursors.
Conditions	γ-caprolactone + 48% HBr, reflux [1]

Why This Matters

This distinction underscores that the isomers are not interchangeable in a synthetic sequence. The procurement of 4-bromohexanoic acid is driven by the specific requirements of the target molecule's architecture and the available synthetic routes.

• [1] Granata, A., & Perlin, A. S. (1993). Formation of isomeric monohalo-n-alkanoic acids in the reactions of γ- and δ-n-alkanolactones with hydrogen halides. Canadian Journal of Chemistry, 71(6), 864-871. View Source
• [2] Organic Chemistry Data. (n.d.). Carboxyl Derivative Reactivity 2. Virtual Textbook. View Source

4-Bromohexanoic Acid: Key Application Scenarios

Reference Standard for Isomeric Mixtures

Given that 4-bromohexanoic acid is co-produced with its 5-isomer in a known 1:3 ratio from γ-caprolactone , it serves as an essential reference standard for analytical method development (e.g., GC-MS, HPLC) aimed at quantifying or separating this specific isomer pair. Furthermore, researchers developing new synthetic methods or studying structure-activity relationships (SAR) can use the pure 4-bromo isomer as a starting material to access a range of 4-substituted hexanoic acid derivatives with predictable and distinct properties compared to those derived from other isomers.

Macrocyclization Control in Polymer Chemistry

For polymer chemists investigating controlled ring-opening or cyclization reactions, 4-bromohexanoic acid represents a unique building block. Class-level evidence indicates that the internal position of the bromine atom can influence the propensity for intramolecular lactone formation versus intermolecular oligomerization . This makes it a valuable monomer for creating polymers or macrocycles with specific chain architectures and end-group functionalities that are not accessible when using the more common terminal (6-bromo) or alpha (2-bromo) isomers.

Versatile Intermediate for Medicinal & Agrochemical Synthesis

The presence of both a carboxylic acid and a secondary alkyl bromide makes 4-bromohexanoic acid a powerful bifunctional intermediate. It can undergo a wide range of transformations, including esterification, amidation, and nucleophilic substitution at the C-4 position . This allows medicinal and agrochemical chemists to introduce a four-carbon carboxylate chain with a mid-chain functional handle, a motif that is difficult to replicate with other isomers and can be crucial for optimizing the pharmacokinetic or pharmacodynamic properties of a lead compound.

Physicochemical Profiling & Model Validation

With a computed LogP of 2.0247 and a PSA of 37.30 Ų , 4-bromohexanoic acid provides a specific data point for validating computational models of lipophilicity and polarity for internally substituted alkanoic acids. This is particularly valuable in drug discovery, where accurate prediction of these parameters is essential for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties. Its distinct profile relative to other isomers makes it a useful test compound for refining predictive algorithms.

Application

Selection Property

Validation Focus

Isomeric Mixture Analysis

Defined isomer ratio reference

Chromatographic separation validation

Polymer Macrocyclization Control

Internal bromine position

Lactone/oligomer product distribution tuning

Bifunctional Intermediate Synthesis

Mid-chain bromide and carboxylate

Substitution and coupling reaction scope

Computational Model Validation

Computed lipophilicity profile

Predictive algorithm refinement